Cas no 42122-27-0 (methyl 3-(4-bromophenyl)propiolate)

• Product Name: methyl 3-(4-bromophenyl)propiolate
• CAS No: 42122-27-0
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• CID: 2116552
• PubChem ID: 825797
• Update Time: 2025-11-01

methyl 3-(4-bromophenyl)propiolate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-bromophenyl)propiolate
• methyl 3-(4-bromophenyl)prop-2-ynoate
• 2-Propynoic acid, 3-(4-bromophenyl)-, methyl ester
• SCHEMBL406741
• CS-0310595
• DA-32857
• DTXSID60356530
• 2-Propynoicacid,3-(4-bromophenyl)-,methylester
• AKOS013859040
• methyl 3-(4-bromophenyl)-2-propynoate
• AT20430
• M2893
• EN300-743541
• WNFQGEHRFXJKKS-UHFFFAOYSA-N
• 42122-27-0
• DTXCID80307589
• SBA12227
• 839-082-5

• Inchi： 1S/C10H7BrO2/c1-13-10(12)7-4-8-2-5-9(11)6-3-8/h2-3,5-6H,1H3
• InChI Key： WNFQGEHRFXJKKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC(=O)OC)=CC=1

Computed Properties

• Exact Mass: 237.96294g/mol
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-(4-bromophenyl)propiolate

Recent Advances in the Application of Methyl 3-(4-Bromophenyl)propiolate (CAS: 42122-27-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-(4-bromophenyl)propiolate (CAS: 42122-27-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromophenyl and propiolate functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the bromine atom at the para position of the phenyl ring enhances its reactivity, making it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 3-(4-bromophenyl)propiolate in the synthesis of novel tyrosine kinase inhibitors. Researchers utilized this compound to develop a series of small molecules targeting aberrant kinase signaling pathways in cancer. The study demonstrated that derivatives of methyl 3-(4-bromophenyl)propiolate exhibited potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer therapeutics.

In addition to its applications in oncology, methyl 3-(4-bromophenyl)propiolate has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv described its incorporation into a new class of nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers modified the propiolate moiety to enhance binding affinity for cyclooxygenase-2 (COX-2), achieving selectivity over COX-1 and reducing gastrointestinal side effects. This innovative approach leverages the compound's structural flexibility to optimize pharmacokinetic and pharmacodynamic profiles, paving the way for safer anti-inflammatory therapies.

Another emerging application of methyl 3-(4-bromophenyl)propiolate is in the field of chemical proteomics. A 2024 study in ACS Chemical Biology reported its use as a click chemistry handle for labeling and tracking protein targets in live cells. By conjugating the compound with azide-containing probes, researchers achieved efficient bioorthogonal labeling, enabling real-time visualization of protein dynamics. This technique has profound implications for understanding disease mechanisms and identifying novel drug targets.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of methyl 3-(4-bromophenyl)propiolate. Recent advancements in flow chemistry, as detailed in a 2023 Organic Process Research & Development article, have addressed some of these issues by optimizing reaction conditions and reducing byproduct formation. These improvements are critical for ensuring the compound's availability for preclinical and clinical studies.

In conclusion, methyl 3-(4-bromophenyl)propiolate (CAS: 42122-27-0) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its bioactive potential, positions it as a valuable tool for drug discovery and development. Future research should focus on expanding its applications, optimizing synthetic routes, and exploring its mechanisms of action in greater detail.